Cas no 30062-49-8 (5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine
• CAS No: 30062-49-8
• MF: C₅H₉N₃S₂
• MW: 175.275057554245
• MDL: MFCD00173722
• CID: 297012
• PubChem ID: 583933
• Update Time: 2025-06-28

5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5-(propylthio)-
• 5-(Propylthio)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine,5-(propylthio)
• 2-amino-5-n-propyl-mercapto-1,3,4-thiadiazole
• 2-Amino-5-n-propylthio-1,3,4-thiadiazole
• 2-Amino-5-propylthio-1,3,4-thiadiazole
• 5-(Propylsulfanyl)-1,3,4-thiadiazol-2-amine
• 5-propylsulfanyl-[1,3,4]thiadiazol-2-ylamine
• 5-propylthio-1,3,4-thiadiazole-2-ylamine
• HMS1490N02
• ChemDiv3_006272
• BRD-K34379672-001-01-8
• IDI1_024182
• SR-01000644341-1
• CHEMBL174231
• CCG-55309
• 5-(Propylsulfanyl)-1,3,4-thiadiazol-2-amine #
• MLS000552719
• FT-0683617
• MFCD00173722
• LS-03953
• CS-0022272
• 5-propylsulfanyl-1,3,4-thiadiazol-2-amine
• HMS2576M04
• F1324-0045
• D72540
• 1,3,4-Thiadiazole, 2-amino-5-(propylthio)-
• AKOS000112108
• SCHEMBL8479039
• EN300-235756
• 1,3,4-Thiadiazol-2-amine, 5-(propylthio)-
• SMR000146234
• DTXSID10342706
• 30062-49-8
• ALBB-012615
• STK712030
• 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD00173722
• Inchi： 1S/C5H9N3S2/c1-2-3-9-5-8-7-4(6)10-5/h2-3H2,1H3,(H2,6,7)
• InChI Key： UWXTXBIBHSFVCG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CCC

Computed Properties

• Exact Mass: 175.02400
• Monoisotopic Mass: 175.02378965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.34000
• LogP: 2.20360

5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine Security Information

• HazardClass：IRRITANT

Additional information on 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(Propylsulfanyl)-1,3,4-Thiadiazol-2-Amine (CAS No. 30062-49-8): Properties, Applications, and Innovations

5-(Propylsulfanyl)-1,3,4-thiadiazol-2-amine, identified by its CAS number 30062-49-8, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing derivative of the 1,3,4-thiadiazole scaffold exhibits unique chemical properties, making it a versatile intermediate for synthesizing bioactive molecules. With the growing demand for novel therapeutic agents and sustainable crop protection solutions, this compound has emerged as a focal point in modern organic chemistry.

The molecular structure of 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine features a thiadiazole core substituted with a propylthio group at the 5-position and an amino group at the 2-position. This configuration contributes to its electron-rich character and potential for diverse chemical transformations. Researchers particularly value its ability to serve as a building block for heterocyclic compounds with potential biological activities, aligning with current trends in drug discovery and precision agriculture.

In pharmaceutical applications, derivatives of CAS 30062-49-8 have shown promise in early-stage research for various therapeutic areas. The compound's structural features resemble those found in several FDA-approved drugs, particularly in antimicrobial and anti-inflammatory categories. Recent studies (2022-2023) highlight its potential as a precursor for small molecule inhibitors targeting specific enzymatic pathways, reflecting the pharmaceutical industry's shift toward targeted therapies.

The agrochemical sector has demonstrated increasing interest in 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine derivatives as potential eco-friendly pesticides. With global emphasis on reducing environmental impact, this compound's sulfur-rich structure offers opportunities for developing low-residue crop protection agents. Its molecular framework allows for modifications that can enhance biodegradability while maintaining efficacy against plant pathogens - a critical balance sought in modern sustainable agriculture solutions.

From a synthetic chemistry perspective, 30062-49-8 serves as an excellent example of click chemistry applications. The reactive amino and sulfanyl groups facilitate various coupling reactions under mild conditions, making it valuable for combinatorial chemistry approaches. This aligns with the pharmaceutical industry's need for rapid compound library generation during drug discovery phases.

Analytical characterization of 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. Recent advancements in analytical chemistry have improved detection sensitivity for such heterocyclic compounds, enabling more precise quality control in industrial applications.

The compound's stability profile has been extensively studied, with particular attention to its behavior under various pH conditions and temperatures. Such studies are essential for formulating stable drug precursors or agricultural formulations. Research indicates that proper storage conditions (typically under inert atmosphere at controlled temperatures) can maintain the compound's integrity for extended periods.

In material science applications, derivatives of CAS 30062-49-8 have shown potential as organic semiconductors due to their electron-rich thiadiazole core. This aligns with current research trends in developing flexible electronics and organic photovoltaics. The compound's ability to form stable charge-transfer complexes makes it interesting for next-generation electronic materials.

Regulatory aspects surrounding 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine vary by jurisdiction, but it generally falls under standard laboratory chemical regulations. Manufacturers and researchers must comply with REACH (in the EU) or TSCA (in the US) requirements for handling and distribution. Proper material safety data sheets (MSDS) are available from reputable suppliers, detailing appropriate handling procedures.

The commercial availability of 30062-49-8 has increased significantly in recent years, with multiple chemical suppliers offering it in various purity grades (typically 95%-99%). Pricing trends reflect growing demand, particularly from contract research organizations (CROs) engaged in drug discovery programs. Bulk quantities are generally available for industrial-scale applications.

Future research directions for 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine derivatives may explore their potential in bioconjugation chemistry for diagnostic applications or as metal-chelating agents in catalysis. The compound's versatility ensures its continued relevance across multiple scientific disciplines, particularly as interdisciplinary research becomes increasingly prevalent in solving complex technological challenges.